2-((2-Methylbenzyl)amino)-2-oxoethyl 2,5-difluorobenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 2,5-difluorobenzoate
• InChI: InChI=1S/C17H15F2NO3/c1-11-4-2-3-5-12(11)9-20-16(21)10-23-17(22)14-8-13(18)6-7-15(14)19/h2-8H,9-10H2,1H3,(H,20,21)
• InChI Key: RPAAYFHXXFZUKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)COC(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C17H15F2NO3
• Molecular Weight: 319.30 g/mol
• CAS No.: 1794834-25-5

Description

2-((2-Methylbenzyl)amino)-2-oxoethyl 2,5-difluorobenzoate is a useful research compound. Its molecular formula is C17H15F2NO3 and its molecular weight is 319.308. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Research on derivatives similar to "2-((2-Methylbenzyl)amino)-2-oxoethyl 2,5-difluorobenzoate" has demonstrated potential applications in agriculture, particularly as herbicides. For instance, a study by Hwang et al. (2005) on a 5-(2,6-difluorobenzyl)oxymethyl-5-methyl-3-(3-methylthiophen-2-yl)-1,2-isoxazoline derivative showed potent herbicidal activity against annual weeds and good rice selectivity under both greenhouse and field conditions, suggesting the potential of similar compounds in agricultural applications (Hwang et al., 2005).

Synthetic Routes to Benzimidazoles

The synthesis of benzimidazoles, which are crucial in pharmaceuticals, can be achieved through reactions involving compounds similar to "this compound". A method reported by Hati et al. (2016) for the transformation of 2-aminobenzylamines to 2-substituted benzimidazoles at room temperature illustrates the versatility of such compounds in creating pharmacologically relevant structures (Hati et al., 2016).

Methylglyoxal Studies

Another study by Nemet et al. (2006) on methylglyoxal (MG), a reactive alpha-oxoaldehyde, and its formation in food and organisms, contributes to understanding the biochemical effects and potential risks of compounds capable of interacting with or influencing MG levels (Nemet et al., 2006).

Antitumor Properties

Research into fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles, as studied by Hutchinson et al. (2001), has shown that these compounds possess potent cytotoxic activities in vitro against certain cancer cell lines, indicating the therapeutic potential of structurally related compounds in oncology (Hutchinson et al., 2001).